Cas no 1258963-20-0 (methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- (2-Cyano-4-(methoxycarbonyl)phenyl)boronic acid pinacol ester
- SB23012
- 1258963-20-0
- SY097757
- P12357
- 2-Cyano-4-(methoxycarbonyl)benzenboronic acid pinacol ester
- CS-0049101
- 3-CYANO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZOIC ACID, METHYL ESTER
- SCHEMBL1869728
- Benzoic acid, 3-cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- methyl3-cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 3-Cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
- 2-Cyano-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
- AKOS025291267
- DB-183338
- AS-51303
- MFCD18383384
- SNAJGLQVZIMTED-UHFFFAOYSA-N
- 892-854-3
-
- MDL: MFCD18383384
- Inchi: InChI=1S/C15H18BNO4/c1-14(2)15(3,4)21-16(20-14)12-7-6-10(13(18)19-5)8-11(12)9-17/h6-8H,1-5H3
- InChI Key: SNAJGLQVZIMTED-UHFFFAOYSA-N
- SMILES: CC1(C)C(C)(C)OB(C2=C(C=C(C=C2)C(=O)OC)C#N)O1
Computed Properties
- Exact Mass: 287.1328882g/mol
- Monoisotopic Mass: 287.1328882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6Ų
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM106308-1g |
Methyl 3-cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 95%+ | 1g |
$*** | 2023-03-31 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8215-10G |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 10g |
¥ 16,005.00 | 2023-03-31 | |
TRC | M340675-100mg |
Methyl 3-Cyano-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate |
1258963-20-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M173062-500mg |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 500mg |
¥11662.90 | 2023-09-01 | |
Chemenu | CM106308-1g |
Methyl 3-cyano-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 95% | 1g |
$583 | 2021-08-06 | |
abcr | AB458593-1 g |
(2-Cyano-4-(methoxycarbonyl)phenyl)boronic acid pinacol ester, 95%; . |
1258963-20-0 | 95% | 1g |
€791.00 | 2023-04-22 | |
eNovation Chemicals LLC | D499658-25G |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 25g |
$4710 | 2023-05-13 | |
eNovation Chemicals LLC | D499658-10G |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 10g |
$3010 | 2024-07-21 | |
eNovation Chemicals LLC | D499658-100mg |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 100mg |
$170 | 2024-07-21 | |
eNovation Chemicals LLC | D499658-250mg |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
1258963-20-0 | 97% | 250mg |
$225 | 2024-07-21 |
methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Related Literature
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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3. Water
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
Additional information on methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
Methyl 3-Cyano-4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1258963-20-0): A Comprehensive Overview
Methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1258963-20-0) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a cyano group and a tetramethyl-1,3,2-dioxaborolane moiety, which make it an attractive building block for various chemical transformations and drug discovery efforts.
The cyano group in methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate imparts significant electronic and steric properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. This property makes it particularly useful in synthetic routes where controlled reactivity is essential.
The tetramethyl-1,3,2-dioxaborolane moiety is a key feature of this compound. This boronic ester derivative is widely used in Suzuki-Miyaura coupling reactions, which are fundamental to modern organic synthesis. The dioxaborolane group provides enhanced stability and solubility compared to traditional boronic acids, making it an ideal choice for cross-coupling reactions under mild conditions.
Recent research has highlighted the potential applications of methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to fine-tune the properties of these inhibitors through strategic modifications of the cyano and dioxaborolane groups has opened new avenues for drug design.
In addition to its role in drug discovery, methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has also been explored for its potential in materials science. Researchers have utilized this compound as a building block for the synthesis of functional polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.
The synthetic accessibility of methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate further enhances its utility. A robust and scalable synthetic route has been developed that involves the reaction of 3-cyanobenzoic acid with boronic acid pinacol ester under palladium catalysis. This method provides high yields and excellent purity, making it suitable for both laboratory-scale synthesis and industrial production.
Safety considerations are paramount when handling any chemical compound. While methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local guidelines.
In conclusion, methyl 3-cyano-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1258963-20-0) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers and chemists working on innovative projects across various scientific disciplines.
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